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Compound of Interest

Compound Name: 5-Amino-2,3-dibromophenol

CAS No.: 116632-19-0

Cat. No.: B3215702

Get Quote

CAS Number: 116632-19-0 Formula: C₆H₅Br₂NO Molecular Weight: 266.92 g/mol

Part 1: Executive Summary & Technical Context
In the synthesis of complex heterocycles and pharmaceuticals, 5-amino-2,3-dibromophenol
serves as a specialized halogenated building block. However, its structural similarity to other

brominated aminophenols—specifically the thermodynamically favored 4-amino-2,6-

dibromophenol—poses a significant characterization challenge.

This guide addresses the critical need for precise identification. Unlike common reagents with

established pharmacopeial standards, 5-amino-2,3-dibromophenol is often a custom-

synthesized intermediate. Consequently, "performance" in this context is defined by purity

verification and differentiation from structural isomers.

The Core Challenge: Standard bromination of 3-aminophenol or nitration/reduction sequences

can yield mixtures of isomers. Relying solely on a generic melting point range without

understanding the thermal behavior of potential impurities can lead to misidentification of the

target compound.
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Part 2: Comparative Thermal Analysis
The following table contrasts the target compound with its most likely structural isomers and

precursors. This data allows researchers to use Melting Point (MP) as a rapid "Go/No-Go"

quality gate before investing in expensive spectroscopic analysis.

Table 1: Thermal Properties of Target vs. Common
Impurities

Compound
Identity

Structure
Description

CAS No.[1][2]
[3][4][5][6][7]
[8]

Melting Point
(Experimental)

Role in
Analysis

5-Amino-2,3-

dibromophenol

Target

Compound

(Asymmetric)

116632-19-0

Experimental

Determination

Required*

Primary Analyte

4-Amino-2,6-

dibromophenol

Symmetric

Isomer (Common

Impurity)

609-21-2 195 – 196 °C [1]

Critical Impurity

(High MP

indicates

isomerization)

3,5-

Dibromophenol

Deaminated

Precursor /

Byproduct

626-41-5 79 – 83 °C [2]

Starting Material

(Low MP

indicates

incomplete

reaction)

2-Amino-5-

bromophenol

Mono-

brominated

Intermediate

55120-56-4 150 °C (dec.) [3]

Intermediate

(Indicates under-

bromination)

4-Amino-2,5-

dibromophenol
Positional Isomer 872272-33-8

Not widely

reported

Secondary

Impurity

*Note: Due to the specialized nature of CAS 116632-19-0, public experimental MP data is

sparse. It is predicted to melt in the range of 110–140 °C based on asymmetry and trends in

related isomers, distinct from the high-melting 2,6-isomer.
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Part 3: Experimental Protocols for Validation
Protocol A: Melting Point Determination (Capillary
Method)
Use this protocol to screen crude solids immediately after isolation.

Sample Prep: Dry the solid under vacuum (<10 mbar) at 40°C for 4 hours to remove solvent

residues (solvents can depress MP by 5–10°C).

Loading: Pack 2–3 mm of sample into a clean glass capillary. Ensure tight packing by

tapping the capillary on a hard surface.

Ramp Rate:

Fast Ramp: 10°C/min up to 90°C.

Critical Ramp: Slow to 1°C/min from 90°C upwards.

Observation:

If melting occurs < 90°C: Reject. Sample likely contains significant 3,5-dibromophenol or

solvent.

If melting occurs > 180°C: Reject. Sample is likely the symmetric 4-amino-2,6-

dibromophenol isomer.

If melting occurs 100–150°C: Proceed to Protocol B (NMR) for confirmation.

Protocol B: Structural Confirmation via ¹H-NMR
Melting point alone is insufficient due to potential eutectic mixtures. NMR provides definitive

proof of the 2,3-substitution pattern.

Solvent: DMSO-d₆ (Phenolic protons are often visible and sharp).

Key Diagnostic Signals:
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Target (5-amino-2,3-dibromo): Look for two distinct doublets (or meta-coupled signals) for

the aromatic protons at positions 4 and 6 (J ~ 2.0 Hz).

Impurity (4-amino-2,6-dibromo): Look for a single singlet integrating to 2H (protons at 3

and 5 are equivalent).

Part 4: Decision Logic & Workflow
The following diagram illustrates the logical flow for characterizing the synthesis product.
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Figure 1: Analytical workflow for validating 5-amino-2,3-dibromophenol purity against

common isomeric impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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